Cas no 15686-74-5 (10H-Phenothiazine,10-[3-(4-cyclopropyl-1-piperazinyl)propyl]-2-(trifluoromethyl)-, hydrochloride(1:2))

10H-Phenothiazine,10-[3-(4-cyclopropyl-1-piperazinyl)propyl]-2-(trifluoromethyl)-, hydrochloride(1:2) structure
15686-74-5 structure
Product Name:10H-Phenothiazine,10-[3-(4-cyclopropyl-1-piperazinyl)propyl]-2-(trifluoromethyl)-, hydrochloride(1:2)
CAS No:15686-74-5
MF:C23H28Cl2F3N3S
MW:506.454732894897
CID:162461
PubChem ID:168895
Update Time:2025-04-19

10H-Phenothiazine,10-[3-(4-cyclopropyl-1-piperazinyl)propyl]-2-(trifluoromethyl)-, hydrochloride(1:2) Chemical and Physical Properties

Names and Identifiers

    • 10H-Phenothiazine,10-[3-(4-cyclopropyl-1-piperazinyl)propyl]-2-(trifluoromethyl)-, hydrochloride(1:2)
    • Cyclophenazine
    • 10-(3-(4-Cyclopropyl-1-piperazinyl)propyl)-2-(trifluoromethyl)phenothiazine dihydrochloride
    • 10-[3-(4-cyclopropylpiperazin-1-yl)propyl]-2-(trifluoromethyl)-10H-phenothiazine dihydrochloride
    • 10H-Phenothiazine, 10-(3-(4-cyclopropyl-1-piperazinyl)propyl)-2-(trifluoromethyl)-, dihydrochloride
    • Cyclophenazine HCl
    • Cyclophenazine hydrochloride
    • Cyclophenazine hydrochloride [USAN]
    • UNII-H68VTK0LL9
    • 10-[3-(4-cyclopropylpiperazin-1-yl)propyl]-2-(trifluoromethyl)phenothiazine;dihydrochloride
    • 10-[3-(4-Cyclopropyl-1-piperazinyl)propyl]-2-(trifluoromethyl)phenothiazine dihydrochloride
    • SCHEMBL122920
    • NSC 161436
    • PGFVMQPOOFLBBI-UHFFFAOYSA-N
    • D02653
    • Cyclophenazine hydrochloride (USAN)
    • Q27279701
    • H68VTK0LL9
    • 15686-74-5
    • ciclofenazine hydrochloride
    • Inchi: 1S/C23H26F3N3S.2ClH/c24-23(25,26)17-6-9-22-20(16-17)29(19-4-1-2-5-21(19)30-22)11-3-10-27-12-14-28(15-13-27)18-7-8-18;;/h1-2,4-6,9,16,18H,3,7-8,10-15H2;2*1H
    • InChI Key: PGFVMQPOOFLBBI-UHFFFAOYSA-N
    • SMILES: Cl.Cl.S1C2C=CC=CC=2N(C2C=C(C(F)(F)F)C=CC1=2)CCCN1CCN(CC1)C1CC1

Computed Properties

  • Exact Mass: 505.13364
  • Monoisotopic Mass: 505.133
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 5
  • Complexity: 577
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 35Ų

Experimental Properties

  • Density: g/cm3
  • Boiling Point: 536.6°Cat760mmHg
  • Flash Point: 278.3°C
  • PSA: 9.72
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